![molecular formula C11H13BrSi B099203 (4-Bromophenylethynyl)trimethylsilane CAS No. 16116-78-2](/img/structure/B99203.png)
(4-Bromophenylethynyl)trimethylsilane
Overview
Description
(4-Bromophenylethynyl)trimethylsilane is a chemical compound with the molecular formula C11H13BrSi . It is commonly used in laboratory settings and for the synthesis of other substances .
Synthesis Analysis
The synthesis of this compound can be achieved through the palladium-catalyzed reaction between 4-bromo-1-iodobenzene and trimethylsilylacetylene . It can also undergo Buchwald-Hartwig coupling with para-substituted diphenylamines .Molecular Structure Analysis
The molecular structure of this compound consists of a bromophenyl group attached to a trimethylsilane group via an ethynyl linkage . The molecule contains a total of 26 bonds, including 13 non-H bonds, 7 multiple bonds, 1 triple bond, 6 aromatic bonds, and 1 six-membered ring .Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It has a molecular weight of 253.21 . The melting point is between 60.0 to 64.0 °C . It has a density of 1.2±0.1 g/cm3, a boiling point of 247.1±32.0 °C at 760 mmHg, and a flash point of 144.0±20.1 °C .Scientific Research Applications
1. Protection in Grignard Syntheses
(4-Bromophenylethynyl)trimethylsilane has been utilized in Grignard syntheses, where the trimethylsilyl group protects the terminal ethynyl group. This approach allows the creation of compounds like p-ethynylbenzoic acid, demonstrating the utility of this compound in complex organic syntheses (Eaborn, Thompson, & Walton, 1967).
2. Deposition of Dielectric Thin Films
Trimethylsilane derivatives, including this compound, have been used in the deposition of dielectric thin films in semiconductor manufacturing. These materials are particularly useful for creating low-permittivity dielectric versions of amorphous hydrogenated silicon carbide and its oxides (Loboda, 1999).
3. Cycloaromatization in Organic Chemistry
In organic chemistry, (2-Bromophenylethynyl)trimethylsilane, a closely related compound, has been used in cycloaromatization reactions. These reactions lead to the formation of naphthalene derivatives, showcasing the role of trimethylsilane compounds in facilitating complex organic transformations (Saalfrank et al., 1999).
4. Conformational Preference Studies
Studies on the conformational preferences of the trimethylsilyl group, as found in this compound, provide insights into its steric and electronic effects in organic molecules. This knowledge is essential for understanding and predicting the behavior of similar compounds in chemical reactions (Kitching et al., 1983).
Safety and Hazards
Mechanism of Action
Target of Action
This compound is primarily used as a chemical intermediate
Mode of Action
It can be synthesized by the palladium-catalyzed reaction between 4-bromo-1-iodobenzene and trimethylsilylacetylene . It also undergoes Buchwald-Hartwig coupling with para-substituted diphenylamines .
Biochemical Pathways
As a chemical intermediate, (4-Bromophenylethynyl)trimethylsilane is involved in various synthetic pathways. For instance, it can be used to synthesize 1-bromo-4-ethynylbenzene, 4-(4-bromophenyl)-3-butyn-2-one, 4-ethynyl-4’-tert-butylbiphenyl, and 1,4-bis[2-(4-bromophenyl)ethynyl]-2,5-dihexylbenzene . The specific biochemical pathways influenced by this compound in a biological context are currently unknown.
Action Environment
It is known that this compound should be stored at room temperature and away from strong oxidizing agents for safety and stability .
properties
IUPAC Name |
2-(4-bromophenyl)ethynyl-trimethylsilane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrSi/c1-13(2,3)9-8-10-4-6-11(12)7-5-10/h4-7H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNMSGCJGNJYDNS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C#CC1=CC=C(C=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30401021 | |
Record name | (4-Bromophenylethynyl)trimethylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30401021 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16116-78-2 | |
Record name | (4-Bromophenylethynyl)trimethylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30401021 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4-Bromophenylethynyl)trimethylsilane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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